

Application Notes and Protocols for Assessing the PARP Trapping Activity of Niraparib

Author: BenchChem Technical Support Team. **Date:** May 2026

Compound of Interest

Compound Name: 2-(4-(piperidin-3-yl)phenyl)-2H-indazole-7-carboxamide

CAS No.: 1038915-75-1

Cat. No.: B1663758

[Get Quote](#)

Introduction: Beyond Catalytic Inhibition - The Critical Role of PARP Trapping

Poly(ADP-ribose) polymerase (PARP) inhibitors have emerged as a cornerstone in the treatment of cancers with deficiencies in homologous recombination (HR) repair, most notably those harboring BRCA1/2 mutations.[1][2] Initially developed as catalytic inhibitors that block the enzymatic function of PARP1 and PARP2 in single-strand DNA break repair, our understanding of their mechanism has evolved significantly.[3][4] It is now clear that the clinical efficacy of many PARP inhibitors, including Niraparib (Zejula®), is not solely dependent on preventing the synthesis of poly(ADP-ribose) (PAR) chains. A more potent cytotoxic mechanism, known as "PARP trapping," plays a pivotal role.[1][2][3]

PARP trapping occurs when the inhibitor binds to the NAD⁺ binding domain of a PARP enzyme that is already associated with DNA at a site of damage. This binding not only inhibits the enzyme's catalytic activity but also physically traps the PARP-DNA complex.[3][5] These trapped complexes are formidable roadblocks to DNA replication, leading to the collapse of replication forks and the formation of highly lethal double-strand breaks.[2] In HR-deficient cells

that cannot effectively repair these breaks, this process culminates in synthetic lethality and cell death.


Crucially, different PARP inhibitors exhibit markedly different trapping efficiencies, a property that does not always correlate with their catalytic inhibitory potency.[3][5] Niraparib is recognized as a potent PARP trapper, a characteristic that contributes significantly to its clinical activity.[2][3] Therefore, for researchers and drug development professionals, accurately assessing the PARP trapping activity of Niraparib and other inhibitors is essential for mechanistic studies, biomarker discovery, and the development of next-generation therapies.

This guide provides a comprehensive overview and detailed protocols for several robust methods to quantify the PARP trapping activity of Niraparib in a cellular context.

The Molecular Mechanism of Niraparib-Induced PARP Trapping

PARP1, the most abundant PARP family member, acts as a DNA damage sensor. Upon detecting a single-strand break, it binds to the DNA, which triggers a conformational change that activates its C-terminal catalytic domain.[6] This activation leads to the cleavage of NAD⁺ and the formation of long, branched PAR chains on itself (auto-PARylation) and other nuclear proteins. The accumulation of negative charge from the PAR chains promotes the dissociation of PARP1 from the DNA, allowing downstream repair factors to access the site.

Niraparib disrupts this cycle. By binding to the catalytic domain of the DNA-bound PARP enzyme, it prevents auto-PARylation. Without this PAR-driven release mechanism, the PARP enzyme remains locked onto the DNA.[2][7] This stabilized PARP-DNA complex is far more cytotoxic than the unrepaired single-strand break that would result from catalytic inhibition alone.[3] Furthermore, Niraparib effectively traps both PARP1 and PARP2, with evidence suggesting it can convert the transient, PAR-dependent recruitment of PARP2 at damage sites to a more stable, direct physical trapping on DNA.[8][9]



[Click to download full resolution via product page](#)

Caption: Mechanism of Niraparib-induced PARP trapping vs. normal PARP1 function.

Comparative Trapping Potency of Clinical PARP Inhibitors

A key insight in the field is that PARP inhibitors are not interchangeable. Their ability to trap PARP varies significantly, creating a spectrum of activity. This variation is critical for interpreting cellular and clinical outcomes.

PARP Inhibitor	Catalytic IC ₅₀ (PARP1)	Relative Trapping Potency	Key References
Talazoparib	~0.6 nM	Very High (>> Niraparib)	[2] [10]
Niraparib	~3.8 nM (cell-based)	High	[2] [3] [6]
Olaparib	~1.2 nM	Moderate	[2] [3] [11]
Rucaparib	~1.4 nM	Moderate (~Olaparib)	[2] [10] [12]
Veliparib	~10.5 nM	Very Low (<< Olaparib)	[2] [3] [11]

Note: IC₅₀ values can vary based on assay conditions (e.g., biochemical vs. cell-based). The values and rankings presented are a synthesis from multiple studies to illustrate the general trend.[\[2\]](#)[\[3\]](#)[\[6\]](#)[\[10\]](#)[\[11\]](#)[\[12\]](#)

This hierarchy demonstrates that trapping potency, not just catalytic inhibition, is a primary driver of cytotoxicity for inhibitors like Niraparib and Talazoparib.[\[2\]](#)[\[10\]](#)


Protocols for Assessing PARP Trapping

Several methodologies can be employed to measure the trapping of PARP on chromatin. The choice of assay depends on the specific research question, available equipment, and desired throughput. We present four validated methods, from the foundational to the highly sensitive.

Method 1: Chromatin Fractionation and Western Blotting

This is a fundamental and widely used biochemical method to quantify the amount of PARP1/2 associated with chromatin.^{[3][12][13]} The principle involves lysing cells and separating the soluble nuclear proteins from the chromatin-bound proteins through differential centrifugation. An increase in the PARP signal in the chromatin fraction following Niraparib treatment indicates trapping.

Workflow: Chromatin Fractionation



[Click to download full resolution via product page](#)

Caption: Workflow for PARP trapping assessment by chromatin fractionation.

Detailed Protocol:


- Cell Seeding and Treatment:
 - Seed cells (e.g., HeLa, DLD1, or a relevant cancer cell line) in 10 cm dishes to reach 80-90% confluency on the day of the experiment.
 - Treat cells with desired concentrations of Niraparib (e.g., 0.1, 1, 10 μ M) for 1-4 hours.
 - Optional but recommended: To maximize the trapping signal, co-treat with a DNA damaging agent like 0.01% methyl methanesulfonate (MMS) for the final 30-60 minutes of the drug incubation.[\[12\]](#)
 - Include a vehicle (DMSO) control and a positive control (e.g., Talazoparib).
- Cell Lysis and Fractionation:
 - Wash cells twice with ice-cold PBS. Scrape cells into 1 mL of ice-cold PBS and centrifuge at 1,500 x g for 5 min at 4°C.
 - Resuspend the cell pellet in 200 μ L of Buffer A (10 mM HEPES pH 7.9, 10 mM KCl, 1.5 mM $MgCl_2$, 0.34 M Sucrose, 10% Glycerol, 1 mM DTT, protease/phosphatase inhibitors).
 - Add Triton X-100 to a final concentration of 0.1% and incubate on ice for 10 min to lyse the plasma membrane.
 - Centrifuge at 1,300 x g for 5 min at 4°C to pellet the nuclei. The supernatant is the cytoplasmic fraction (can be discarded or saved).
 - Wash the nuclear pellet once with Buffer A.
 - Lyse the nuclei by resuspending the pellet in 100 μ L of Buffer B (3 mM EDTA, 0.2 mM EGTA, 1 mM DTT, inhibitors). Incubate on ice for 30 min.
 - Centrifuge at 1,700 x g for 5 min at 4°C. The supernatant contains the soluble nuclear proteins.
 - Wash the remaining chromatin pellet once with Buffer B.

- Resuspend the final pellet in 100 μ L of 2X Laemmli sample buffer and sonicate briefly to shear DNA and solubilize proteins. This is the chromatin-bound fraction.
- Western Blot Analysis:
 - Determine protein concentration for the soluble and chromatin fractions using a BCA assay.
 - Load equal amounts of protein (e.g., 20 μ g) per lane on an SDS-PAGE gel.
 - Transfer proteins to a PVDF membrane.
 - Probe with a primary antibody against PARP1 (e.g., Boster Bio PB9309).^[14]
 - Probe for a loading control specific to the chromatin fraction, such as Histone H3.
 - Use an appropriate HRP-conjugated secondary antibody and detect via chemiluminescence.
- Data Interpretation:
 - A potent trapping agent like Niraparib will cause a dose-dependent increase in the PARP1 signal in the chromatin-bound fraction, often with a corresponding decrease in the soluble fraction.
 - Quantify band intensities and normalize the chromatin-bound PARP1 signal to the Histone H3 signal.

Method 2: Proximity Ligation Assay (PLA)

PLA is a highly sensitive immunofluorescence-based technique that allows for the in situ detection of proteins that are in very close proximity (within 40 nm).^{[15][16]} To detect PARP trapping, PLA is performed using primary antibodies against PARP1 and a stable chromatin component, such as histone H2AX.^{[10][17]} When Niraparib traps PARP1 on DNA, it brings it close enough to histones for a PLA signal to be generated. This signal, which appears as distinct fluorescent puncta, can be quantified using high-content imaging.

Workflow: Proximity Ligation Assay



[Click to download full resolution via product page](#)

Caption: Workflow for detecting PARP-chromatin proximity using PLA.

Detailed Protocol:


- Cell Preparation:
 - Seed cells on glass coverslips or in imaging-quality 96-well plates.
 - Treat cells with Niraparib and controls as described in Method 1.
 - Wash cells with PBS.
- Fixation and Permeabilization:
 - Fix cells with 4% paraformaldehyde (PFA) for 15 min at room temperature.
 - Wash twice with PBS.
 - Permeabilize with 0.25% Triton X-100 in PBS for 10 min.
 - Wash twice with PBS.
- PLA Protocol (using a commercial kit, e.g., Duolink®):
 - Blocking: Add the blocking solution provided in the kit and incubate in a humidified chamber for 1 hour at 37°C.[\[18\]](#)
 - Primary Antibodies: Dilute primary antibodies (e.g., rabbit anti-PARP1 and mouse anti-γH2AX or anti-H2AX) in the provided antibody diluent.[\[17\]](#) Incubate for 2 hours at room temperature or overnight at 4°C.
 - Washing: Wash twice with Wash Buffer A from the kit.
 - PLA Probes: Add the PLA probes (anti-rabbit MINUS and anti-mouse PLUS) and incubate for 1 hour at 37°C.
 - Washing: Wash twice with Wash Buffer A.
 - Ligation: Add the ligation solution and incubate for 30 min at 37°C.
 - Washing: Wash twice with Wash Buffer A.

- Amplification: Add the amplification solution containing a fluorescently labeled polymerase and incubate for 100 min at 37°C in the dark.
- Final Washes: Wash twice with Wash Buffer B.
- Imaging and Analysis:
 - Mount coverslips onto slides using a mounting medium containing DAPI for nuclear counterstaining.
 - Image using a fluorescence or confocal microscope.
 - Use image analysis software (e.g., ImageJ/Fiji, CellProfiler) to count the number of fluorescent PLA puncta per nucleus. An increase in the number of puncta per nucleus corresponds to increased PARP trapping.

Method 3: Cellular Thermal Shift Assay (CETSA®)

CETSA is a biophysical method that measures target engagement in intact cells.^{[19][20]} The principle is that when a drug binds to its target protein, it often stabilizes the protein's structure, making it more resistant to thermal denaturation.^[19] By heating cells to a specific temperature, denatured proteins will aggregate and precipitate, while the stabilized, drug-bound proteins remain soluble. This change in thermal stability can be used to quantify Niraparib's engagement with PARP1.

Workflow: Isothermal Dose-Response CETSA



[Click to download full resolution via product page](#)

Caption: Workflow for quantifying target engagement using CETSA.

Detailed Protocol:

- Melt Curve Determination (Optimization):
 - First, determine the optimal challenge temperature. Treat cells (e.g., MDA-MB-436) with vehicle (DMSO) or a high, saturating concentration of Niraparib (e.g., 10 μ M) for 1 hour. [\[21\]](#)[\[22\]](#)
 - Aliquot the cell suspensions and heat them at a range of temperatures (e.g., 40°C to 60°C in 2-3°C increments) for 3 minutes, followed by cooling for 3 minutes at room temperature. [\[23\]](#)
 - Lyse cells by repeated freeze-thaw cycles.
 - Centrifuge at 20,000 x g for 20 min at 4°C to pellet aggregated proteins.
 - Analyze the soluble fractions (supernatants) by Western blot for PARP1.
 - Identify a temperature that causes significant PARP1 precipitation in control cells but where Niraparib treatment provides substantial stabilization. This will be your fixed temperature for the dose-response experiment.
- Isothermal Dose-Response (ITDRF) Experiment:
 - Treat cells with a range of Niraparib concentrations (e.g., 10-point, 3-fold serial dilution starting from 30 μ M) for 1 hour.
 - Heat all cell samples at the predetermined optimal temperature (e.g., 50°C) for 3 minutes.
 - Include a non-heated control to represent 100% soluble protein.
 - Lyse cells and separate the soluble fraction as described above.
- Quantification and Analysis:
 - Quantify the amount of soluble PARP1 in each sample using Western blotting or a higher-throughput method like an AlphaScreen or ELISA. [\[21\]](#)[\[22\]](#)

- Plot the normalized soluble PARP1 signal against the logarithm of the Niraparib concentration.
- Fit the data to a sigmoidal dose-response curve to determine the EC_{50} , which represents the concentration of Niraparib required to achieve 50% of the maximal thermal stabilization. This EC_{50} value is a direct measure of cellular target engagement.[\[20\]](#)

Method 4: Immunofluorescence (IF) Microscopy for PARP Foci

While not a direct measure of trapping per se, immunofluorescence can visualize the consequences of PARP inhibition and trapping. Following DNA damage, PARP inhibitors can lead to the formation of persistent PARP1 foci at damage sites. Live-cell imaging studies show that while PARP1 exchange at these sites is rapid, inhibitors like Niraparib can cause a slow-growing and more persistent accumulation of PARP2 at these foci, indicative of altered dynamics and trapping.[\[9\]](#)[\[24\]](#)

Detailed Protocol:

- Cell Preparation and Treatment:
 - Grow cells on glass coverslips.
 - Treat with Niraparib for 1-4 hours.
 - Optional: Induce localized DNA damage using a 365 nm or 405 nm laser for micro-irradiation if available. Alternatively, treat with a global DNA damaging agent like MMS (0.01%) or H_2O_2 (1 mM) for a short period (10-30 min).[\[25\]](#)
- Staining:
 - Fix, permeabilize, and block the cells as described in the PLA protocol.
 - Incubate with a primary antibody against PARP1 or PARP2 overnight at 4°C.
 - Wash three times with PBS.

- Incubate with a fluorescently-conjugated secondary antibody (e.g., Alexa Fluor 488 or 594) for 1 hour at room temperature in the dark.^[14]
- Wash three times with PBS.
- Mount with a DAPI-containing medium.
- Imaging and Analysis:
 - Acquire images using a confocal or high-resolution fluorescence microscope.
 - Analyze images to quantify the number, size, and intensity of nuclear PARP foci. Niraparib treatment is expected to increase the persistence and/or intensity of these foci compared to vehicle-treated, damaged cells.

Conclusion and Future Perspectives

The assessment of PARP trapping is fundamental to understanding the mechanism of action of Niraparib and other potent PARP inhibitors. The choice of assay allows for a multi-faceted investigation of this critical cytotoxic effect. Chromatin fractionation provides a robust, biochemical readout of PARP accumulation on DNA. Immunofluorescence offers spatial information on PARP localization within the nucleus. CETSA delivers a quantitative measure of direct target engagement in the complex cellular milieu. Finally, the highly sensitive Proximity Ligation Assay provides direct, in situ evidence of the proximity between PARP and chromatin, serving as a powerful method for confirming and quantifying trapping.

By employing these protocols, researchers can effectively characterize the trapping potential of Niraparib, compare it with other inhibitors, investigate mechanisms of resistance, and explore its activity in various genetic backgrounds. This detailed mechanistic understanding is vital for optimizing cancer therapies and advancing the development of novel drugs that leverage the potent cell-killing power of PARP trapping.

References

- Patsnap Synapse. (2024, July 17). What is the mechanism of Niraparib Tosylate?
- Murai, J., Huang, S. Y., Das, B. B., Renaud, A., Zhang, Y., Doroshow, J. H., ... & Pommier, Y. (2012). Trapping of PARP1 and PARP2 by clinical PARP inhibitors. *Cancer Research*,

72(21), 5588-5599. Retrieved from [\[Link\]](#)

- Hopkins, T. A., Ainsworth, W. B., Ellis, P. A., Donawho, C. K., DiGiammarino, E. L., Panchal, S. C., ... & Palma, J. P. (2019). PARP1 trapping by PARP inhibitors drives cytotoxicity in both cancer cells and healthy bone marrow. *Molecular Cancer Research*, 17(2), 409-419. Retrieved from [\[Link\]](#)
- Zarkou, A., Gkatzamanis, A., Galaras, A., Vourda, A., Tsika, E., Georgoulas, V., ... & Kotsinas, A. (2021). Niraparib converts the predominantly PARP1-dependent recruitment of PARP2 to direct trapping of PARP2 at the DNA. *ResearchGate*. Retrieved from [\[Link\]](#)
- Geist, J., Orcutt, K. D., Hill, M. L., & Foley, T. L. (2019). Positioning High-Throughput CETSA in Early Drug Discovery through Screening against B-Raf and PARP1. *SLAS DISCOVERY: Advancing Life Sciences R&D*, 24(2), 121-132. Retrieved from [\[Link\]](#)
- Rose, M., Burgess, J. T., O'Byrne, K., Richard, D. J., & Bolderson, E. (2020). PARP inhibitors: clinical relevance, mechanisms of action and tumor resistance. *Frontiers in cell and developmental biology*, 8, 564601. Retrieved from [\[Link\]](#)
- Geist, J., et al. (2019). A CETSA HT assay to screen for intracellular PARP1 target engagement. *ResearchGate*. Retrieved from [\[Link\]](#)
- Palma, J. P., et al. (2017). Development of a proximity ligation assay for the detection of PARP-1 trapped to chromatin. *Cancer Research*, 77(13_Supplement), B26-B26. Retrieved from [\[Link\]](#)
- Chen, Q., & Yu, X. (2021). Revisiting PARP2 and PARP1 trapping through quantitative live-cell imaging. *Biochemical Society Transactions*, 49(4), 1877-1886. Retrieved from [\[Link\]](#)
- Martinez Molina, D., et al. (2016). Cellular thermal shift assay (CETSA®) for in-cell PARP-1 target engagement. *ResearchGate*. Retrieved from [\[Link\]](#)
- Murai, J., et al. (2012). Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. *ResearchGate*. Retrieved from [\[Link\]](#)
- Murai, J., Huang, S. Y. N., Renaud, A., Zhang, Y., Ji, J., Takeda, S., ... & Pommier, Y. (2014). Stereospecific PARP trapping by BMN 673 and comparison with olaparib and rucaparib.

Molecular cancer therapeutics, 13(2), 433-443. Retrieved from [[Link](#)]

- Hopkins, T. A., et al. (2015). Mechanistic Dissection of PARP1 Trapping and the Impact on In Vivo Tolerability and Efficacy of PARP Inhibitors. Molecular Cancer Research, 13(11), 1465-1476. Retrieved from [[Link](#)]
- Martinez Molina, D., & Nordlund, P. (2016). The cellular thermal shift assay: a novel biophysical assay for in situ drug target engagement and mechanistic biomarker studies. Annual review of pharmacology and toxicology, 56, 141-161. Retrieved from [[Link](#)]
- Vasta, J. D., & Robers, M. B. (2023). A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery. Journal of Medicinal Chemistry, 66(7), 4697-4716. Retrieved from [[Link](#)]
- Aljardali, M. W., et al. (2024). PARP-1 inhibition results in ovarian and endometrial cancer cell death by disrupting the nucleolar localization of the RNA helicase DDX21 which is associated with decreased survival outcomes. Cancer Research, 84(6_Supplement), B030-B030. Retrieved from [[Link](#)]
- Murai, J., et al. (2014). Stereospecific PARP trapping by BMN 673 and comparison with olaparib and rucaparib. Molecular Cancer Therapeutics, 13(2), 433-443. Retrieved from [[Link](#)]
- Chen, Q., et al. (2022). PARP inhibitors trap PARP2 and alter the mode of recruitment of PARP2 at DNA damage sites. Nucleic acids research, 50(8), 4503-4518. Retrieved from [[Link](#)]
- Jones, P., et al. (2015). Niraparib: a poly (ADP-ribose) polymerase (PARP) inhibitor for the treatment of tumors with defective homologous recombination. Journal of medicinal chemistry, 58(8), 3302-3314. Retrieved from [[Link](#)]
- Murai, J., et al. (2012). Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. Semantic Scholar. Retrieved from [[Link](#)]
- Zarkou, A., et al. (2021). Catalytically inactive PARP2 can also be trapped by niraparib. ResearchGate. Retrieved from [[Link](#)]

- Michelena, J., et al. (2021). PARP1 proximity proteomics reveals interaction partners at stressed replication forks. Nucleic acids research, 49(16), 9377-9393. Retrieved from [[Link](#)]
- Murai, J., et al. (2023). Data from Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. Figshare. Retrieved from [[Link](#)]
- Pinard, M. A., et al. (2018). The “In Situ” Proximity Ligation Assay to Probe Protein–Protein Interactions in Intact Tissues. Methods in molecular biology, 115-127. Retrieved from [[Link](#)]
- Chen, Q., et al. (2021). PARP1 promotes PARP2 recruitment at DNA damage sites and niraparib enhances PARP2 trapping in PARP1-deficient cells. ResearchGate. Retrieved from [[Link](#)]
- Fox, D. M., et al. (2018). Proximity Ligation Assay for Detecting Protein-Protein Interactions and Protein Modifications in Cells and Tissues In Situ. Current protocols in molecular biology, 124(1), e64. Retrieved from [[Link](#)]
- BPS Bioscience. (n.d.). Setting a Trap for PARP1 and PARP2. Retrieved from [[Link](#)]
- Rigamonti, M., et al. (2019). Immunofluorescence detection of PARP-1. ResearchGate. Retrieved from [[Link](#)]
- Boster Biological Technology. (n.d.). PARP/PARP1 Antibody, Optimized for IHC and Immunofluorescence. Retrieved from [[Link](#)]
- Catara, G., et al. (2017). Detection of PAR by immunofluorescence after different fixation strategies. ResearchGate. Retrieved from [[Link](#)]
- Varghese, S., et al. (2019). Proximity Ligation Assay. Methods in molecular biology, 141-150. Retrieved from [[Link](#)]
- Wang, S., et al. (2020). Uncoupling of PARP1 trapping and inhibition using selective PARP1 degradation. Nature chemical biology, 16(10), 1236-1245. Retrieved from [[Link](#)]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopic labeling.

Email: info@benchchem.com or [Request Quote Online](#).

Sources

- [1. What is the mechanism of Niraparib Tosylate? \[synapse.patsnap.com\]](#)
- [2. PARP Inhibitors: Clinical Relevance, Mechanisms of Action and Tumor Resistance - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [3. aacrjournals.org \[aacrjournals.org\]](#)
- [4. Stereospecific PARP trapping by BMN 673 and comparison with olaparib and rucaparib - PubMed \[pubmed.ncbi.nlm.nih.gov\]](#)
- [5. \[PDF\] Trapping of PARP1 and PARP2 by Clinical PARP Inhibitors. | Semantic Scholar \[semanticscholar.org\]](#)
- [6. pubs.acs.org \[pubs.acs.org\]](#)
- [7. bpsbioscience.com \[bpsbioscience.com\]](#)
- [8. researchgate.net \[researchgate.net\]](#)
- [9. PARP inhibitors trap PARP2 and alter the mode of recruitment of PARP2 at DNA damage sites - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [10. aacrjournals.org \[aacrjournals.org\]](#)
- [11. researchgate.net \[researchgate.net\]](#)
- [12. Stereospecific PARP trapping by BMN 673 and comparison with olaparib and rucaparib - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [13. Uncoupling of PARP1 Trapping and Inhibition Using Selective PARP1 Degradation - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [14. bosterbio.com \[bosterbio.com\]](#)
- [15. Proximity Ligation Assay for Detecting Protein-Protein Interactions and Protein Modifications in Cells and Tissues In Situ - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [16. Proximity Ligation Assay | Springer Nature Experiments \[experiments.springernature.com\]](#)
- [17. aacrjournals.org \[aacrjournals.org\]](#)
- [18. PARP1 proximity proteomics reveals interaction partners at stressed replication forks - PMC \[pmc.ncbi.nlm.nih.gov\]](#)
- [19. annualreviews.org \[annualreviews.org\]](#)
- [20. A Shift in Thinking: Cellular Thermal Shift Assay-Enabled Drug Discovery - PMC \[pmc.ncbi.nlm.nih.gov\]](#)

- 21. Positioning High-Throughput CETSA in Early Drug Discovery through Screening against B-Raf and PARP1 - PMC [pmc.ncbi.nlm.nih.gov]
- 22. researchgate.net [researchgate.net]
- 23. researchgate.net [researchgate.net]
- 24. portlandpress.com [portlandpress.com]
- 25. researchgate.net [researchgate.net]
- To cite this document: BenchChem. [Application Notes and Protocols for Assessing the PARP Trapping Activity of Niraparib]. BenchChem, [2026]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1663758/docs#application-notes-and-protocols-for-assessing-the-parp-trapping-activity-of-niraparib]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While BenchChem strives to provide accurate protocols, we make no warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support: The protocols provided are for reference purposes. Unsure if this reagent suits your experiment?

Need Industrial/Bulk Grade? [Request Custom Synthesis Quote](#)

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426
Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check